6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H14N4O3S/c1-9-11(6-7-23-9)14-17-18-16-20(14)19-15(24-16)10-4-5-12(21-2)13(8-10)22-3/h4-8H,1-3H3
• InChI Key: YHNYQSVZIYJIRV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C4=CC(=C(C=C4)OC)OC

Description

6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its biological activities through the inhibition of various enzymes and receptors involved in different physiological processes.
Biochemical and physiological effects:
Studies have shown that 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent antibacterial, antifungal, and antiviral activities. Additionally, this compound has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has been reported to have anti-inflammatory and anticonvulsant effects, making it a potential candidate for the treatment of various inflammatory and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity towards various biological targets. However, one of the limitations is the lack of information on its toxicity and pharmacokinetic properties, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research and development of 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the investigation of its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties. Furthermore, the synthesis of novel derivatives of this compound may lead to the discovery of more potent and selective compounds with diverse biological activities.
In conclusion, 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound with diverse biological activities and potential applications in various fields. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(2-methyl-3-furyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with 3,4-dimethoxyphenylhydrazine hydrochloride and potassium thiocyanate in the presence of a catalytic amount of glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the final product is obtained after purification by column chromatography.

Scientific Research Applications

The potential applications of 6-(3,4-Dimethoxyphenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are diverse and include its use as an antimicrobial, anticancer, anti-inflammatory, and anticonvulsant agent. Several studies have shown promising results in these areas, indicating the potential of this compound for further development.